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5-[[(1R,8aα)-Decahydro-1β,2β,4aβ-trimethyl-5-methylenenaphthalene-1α-yl]methyl]-3,4-dihydroxybenzoic 5-[[(1R,8aα)-Decahydro-1β,2β,4aβ-trimethyl-5-methylenenaphthalene-1α-yl]methyl]-3,4-dihydroxybenzoic
Brand Name: Vulcanchem
CAS No.: 104900-68-7
VCID: VC0022241
InChI: InChI=1S/C23H32O4/c1-14-7-6-8-19-22(14,3)10-9-15(2)23(19,4)13-17-11-16(21(26)27-5)12-18(24)20(17)25/h11-12,15,19,24-25H,1,6-10,13H2,2-5H3/t15-,19+,22+,23+/m0/s1
SMILES: CC1CCC2(C(C1(C)CC3=C(C(=CC(=C3)C(=O)OC)O)O)CCCC2=C)C
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol

5-[[(1R,8aα)-Decahydro-1β,2β,4aβ-trimethyl-5-methylenenaphthalene-1α-yl]methyl]-3,4-dihydroxybenzoic

CAS No.: 104900-68-7

Main Products

VCID: VC0022241

Molecular Formula: C23H32O4

Molecular Weight: 372.5 g/mol

5-[[(1R,8aα)-Decahydro-1β,2β,4aβ-trimethyl-5-methylenenaphthalene-1α-yl]methyl]-3,4-dihydroxybenzoic - 104900-68-7

CAS No. 104900-68-7
Product Name 5-[[(1R,8aα)-Decahydro-1β,2β,4aβ-trimethyl-5-methylenenaphthalene-1α-yl]methyl]-3,4-dihydroxybenzoic
Molecular Formula C23H32O4
Molecular Weight 372.5 g/mol
IUPAC Name methyl 3-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-4,5-dihydroxybenzoate
Standard InChI InChI=1S/C23H32O4/c1-14-7-6-8-19-22(14,3)10-9-15(2)23(19,4)13-17-11-16(21(26)27-5)12-18(24)20(17)25/h11-12,15,19,24-25H,1,6-10,13H2,2-5H3/t15-,19+,22+,23+/m0/s1
Standard InChIKey FMHCCRKQMUIWGQ-OVOQHVDUSA-N
Isomeric SMILES C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=C(C(=CC(=C3)C(=O)OC)O)O)CCCC2=C)C
SMILES CC1CCC2(C(C1(C)CC3=C(C(=CC(=C3)C(=O)OC)O)O)CCCC2=C)C
Canonical SMILES CC1CCC2(C(C1(C)CC3=C(C(=CC(=C3)C(=O)OC)O)O)CCCC2=C)C
PubChem Compound 9885835
Last Modified Nov 11 2021
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